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Get Quote

Audience: Researchers, scientists, and drug development professionals involved in the

characterization and development of Proteolysis Targeting Chimeras (PROTACS).
Introduction

Proteolysis Targeting Chimeras (PROTACS) are heterobifunctional molecules that induce the
degradation of a specific target protein. They achieve this by simultaneously binding to the
target protein and an E3 ubiquitin ligase, forming a ternary complex. This proximity induces the
ubiquitination of the target protein, marking it for degradation by the proteasome.

Two critical parameters for characterizing the efficacy of a PROTAC are the DC50 (half-
maximal degradation concentration) and the Dmax (maximum degradation).

e DC50: The concentration of a PROTAC required to induce 50% degradation of the target
protein. It is a measure of the PROTAC's potency.

« Dmax: The maximum percentage of target protein degradation achievable with a given
PROTAC. It reflects the efficacy of the PROTAC.
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This application note provides a detailed protocol for determining the DC50 and Dmax of a
PROTAC in a cell-based assay.

General Experimental Workflow

The overall workflow for determining DC50 and Dmax involves treating cells with a range of
PROTAC concentrations, followed by quantification of the target protein levels.
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¢ To cite this document: BenchChem. [Application Note: Determination of DC50 and Dmax for
PROTACSs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619670/docs#application-note-determination-of-
dc50-and-dmax-for-protacs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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